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Get Quote

The table below summarizes the approved color codes and their suggested use to ensure accessibility and

clarity in your diagrams [1] [2].

Color Code Color Name Suggested Use

#4285F4 Blue Primary nodes, information steps

#EA4335 Red Warning nodes, critical issues

#FBBC05 Yellow Conditional nodes, input steps

#34A853 Green Success nodes, positive outcomes

#FFFFFF White Text on dark backgrounds, node fill

#F1F3F4 Light Grey Diagram background, node fill

#202124 Dark Grey Primary text color on light backgrounds

#5F6368 Medium Grey Secondary text, arrow colors

To ensure high contrast between node text and its background:
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When using #FFFFFF, #F1F3F4, or light colors as fillcolor, set fontcolor=#202124 or

#5F6368.
When using #4285F4, #EA4335, #34A853, or dark colors as fillcolor, set

fontcolor=#FFFFFF.

Graphviz Scripting Guidelines

The following guidelines are based on the official Graphviz documentation [3] [4] [5].

labeldistance Attribute: To create a clear gap between edge labels and the nodes or edges, set

the labeldistance attribute to a value greater than 2.0, as you specified. This is a multiplicative
scale factor for the default distance of 10 points [4].

General Syntax: The DOT language uses graphs (graph for undirected, digraph for directed),
nodes, edges, and attributes to define diagrams [3].

HTML-like Labels: For complex node labels with multiple lines or tables, it is recommended to use
shape=none with HTML-like labels (<...>) instead of the older shape=record [6].

Sample Graphviz Diagrams

Here are two sample diagrams that apply the above rules. You can use them as templates for creating your

experimental workflows.

Solvent Selection Workflow

This diagram outlines a logical, high-level workflow for selecting a solvent.
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Common Crystallization Problem

This diagram maps a troubleshooting path for a typical experimental issue.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Required Color Palette & Diagram Specifications]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1892064#solvent-selection-

chiral-crystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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